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Compound of Interest

Compound Name: (S)-Piperazine-2-carboxylic acid

Cat. No.: B126285 Get Quote

Essential Safety and Handling Guide for (S)-
Piperazine-2-carboxylic acid
This guide provides crucial safety and logistical information for the handling and disposal of

(S)-Piperazine-2-carboxylic acid, tailored for researchers, scientists, and professionals in

drug development.

(S)-Piperazine-2-carboxylic acid is classified as a hazardous chemical that can cause skin

and serious eye irritation, as well as potential respiratory irritation.[1][2][3] Adherence to strict

safety protocols is essential to mitigate risks during its handling and use.

Hazard Identification and Classification
Signal Word: Warning[1][2][3]

Hazard Statements: Causes skin irritation (H315), Causes serious eye irritation (H319), May

cause respiratory irritation (H335).[2][3]

Target Organs: Respiratory system.[2][4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling (S)-Piperazine-2-carboxylic acid.
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Operation
Engineering
Controls

Eye and
Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing

solutions

Chemical

fume hood or

ventilated

enclosure

Chemical

safety

goggles

(compliant

with EN 166)

or face

shield.[1][5]

Nitrile or

neoprene

gloves

(powder-

free).[6]

Inspect

gloves before

use.

Laboratory

coat or

disposable

gown.[5][6]

NIOSH-

approved

N95 or N100

respirator if

dust is

generated.[2]

[5]

Conducting

reactions and

transfers

Chemical

fume hood

Chemical

safety

goggles

(compliant

with EN 166)

or face

shield.[1][5]

Nitrile or

neoprene

gloves.[6]

Laboratory

coat or

disposable

gown.[5][6]

Not generally

required if

handled in a

fume hood.

Handling

spills

Well-

ventilated

area

Chemical

safety

goggles and

face shield.[6]

Two pairs of

chemotherap

y-grade

gloves

(ASTM

D6978).[6]

Disposable,

fluid-resistant

gown.[6]

A fit-tested

N95

respirator or

higher,

depending on

the spill size

and potential

for

aerosolization

.[6]

Operational and Disposal Plans
Handling and Storage

Handling: Avoid all personal contact, including inhalation of dust and contact with eyes and

skin.[7][8] Use in a well-ventilated area, preferably a chemical fume hood.[7][8] Do not eat,
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drink, or smoke when handling this substance.[7] Wash hands thoroughly after handling.[1]

Contaminated clothing should be removed and laundered before reuse.[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1] Keep

away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Continue rinsing for at least 15

minutes.[10] If skin irritation persists, seek

medical advice.[5]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[3] Seek medical attention if

you feel unwell.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[5] Do NOT induce vomiting.[9]

Seek medical attention if symptoms occur.[5]

Disposal Plan
Dispose of (S)-Piperazine-2-carboxylic acid and its containers in accordance with local,

regional, and national hazardous waste regulations.[1] Do not empty into drains.[1] Chemical

waste generators must determine whether a discarded chemical is classified as a hazardous

waste.

Experimental Protocols: Chemical Spill Response
In the event of a spill, follow this step-by-step procedure:
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: Wear the PPE outlined in the table above for handling spills.

Contain the Spill: For solid spills, carefully sweep up the material and place it into a suitable,

labeled container for disposal.[1] Avoid generating dust.[7] For liquid spills, use an inert

absorbent material to contain and collect the spill.

Decontaminate the Area: Clean the spill area with a suitable decontaminating agent, followed

by a thorough wash with soap and water.

Dispose of Waste: All contaminated materials, including absorbent pads, gloves, and

clothing, must be placed in a sealed, labeled container for hazardous waste disposal.

Report the Incident: Report the spill to the appropriate laboratory or institutional safety officer.

Chemical Spill Response Workflow
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Chemical Spill Occurs

Alert Personnel & Evacuate Area

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE

Contain the Spill

Neutralize/Absorb

Clean Up Residue

Decontaminate Area & Equipment

Dispose of Waste Properly

Report the Incident

End of Response

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b126285?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC133660010&productDescription=PIPERAZINE-2-CARBOXYLIC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/484903
https://www.chemicalbook.com/msds/s-piperazine-2-carboxylic-acid.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/484903
https://www.fishersci.ie/store/msds?partNumber=11342449&countryCode=IE&language=en
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://datasheets.scbt.com/sc-212561.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0331129.pdf
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://cprcertificationnow.com/blogs/mycpr-now-blog/first-aid-strategies-for-managing-exposure-to-toxic-substances
https://www.benchchem.com/product/b126285#personal-protective-equipment-for-handling-s-piperazine-2-carboxylic-acid
https://www.benchchem.com/product/b126285#personal-protective-equipment-for-handling-s-piperazine-2-carboxylic-acid
https://www.benchchem.com/product/b126285#personal-protective-equipment-for-handling-s-piperazine-2-carboxylic-acid
https://www.benchchem.com/product/b126285#personal-protective-equipment-for-handling-s-piperazine-2-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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